Cas no 941875-48-5 (3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 941875-48-5
• MF: C₂₀H₂₄N₆O₂
• MW: 380.443563461304
• CID: 6123579
• PubChem ID: 18565907
• Update Time: 2025-05-17

3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea
• Urea, N-[[1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl]-N'-[2-(4-methoxyphenyl)ethyl]-
• AKOS024626041
• 3-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-[2-(4-methoxyphenyl)ethyl]urea
• 1-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)-3-(4-methoxyphenethyl)urea
• F2072-0034
• 1-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• 941875-48-5

• Inchi： 1S/C20H24N6O2/c1-14-4-7-17(12-15(14)2)26-19(23-24-25-26)13-22-20(27)21-11-10-16-5-8-18(28-3)9-6-16/h4-9,12H,10-11,13H2,1-3H3,(H2,21,22,27)
• InChI Key： ZVKCZQHDXKGIFX-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(C)C(C)=C2)N=NN=1)C(NCCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 380.19607403g/mol
• Monoisotopic Mass: 380.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 12.27±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea

Comprehensive Analysis of 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea (CAS No. 941875-48-5)

The compound 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea (CAS No. 941875-48-5) is a chemically synthesized molecule with a unique structural framework. Its molecular architecture combines a tetrazole ring, a dimethylphenyl group, and a methoxyphenyl ethylurea moiety, making it a subject of interest in pharmaceutical and biochemical research. This compound's intricate design suggests potential applications in targeted therapies, particularly in modulating specific biological pathways.

Recent advancements in drug discovery have heightened the demand for novel compounds like 941875-48-5. Researchers are increasingly exploring its interactions with enzymes and receptors, given its tetrazole-based core, which is known for its bioisosteric properties. The presence of the methoxyphenyl group further enhances its solubility and bioavailability, critical factors in modern medicinal chemistry. These attributes align with current trends in personalized medicine, where tailored molecular designs are pivotal.

From a synthetic perspective, the preparation of 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea involves multi-step organic reactions, including cyclization and urea formation. Its CAS No. 941875-48-5 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. The compound's stability under physiological conditions makes it a candidate for further preclinical studies, particularly in exploring its pharmacokinetic profile.

In the context of green chemistry, the synthesis of 941875-48-5 has been optimized to minimize waste and reduce hazardous byproducts. This aligns with the growing emphasis on sustainable pharmaceutical production, a topic frequently searched by professionals in the field. The compound's low environmental impact synthesis methods are a testament to the industry's shift toward eco-friendly practices.

The structure-activity relationship (SAR) of 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea is another area of active investigation. Computational modeling and molecular docking studies have revealed its potential affinity for specific protein targets, sparking interest in its use for drug repurposing. Such applications are particularly relevant in addressing rare diseases, where existing compounds are often reevaluated for new therapeutic roles.

As the scientific community continues to explore CAS No. 941875-48-5, its potential in biomarker research and diagnostic imaging is also being uncovered. The compound's fluorescent properties, derived from its aromatic subunits, could enable its use in non-invasive imaging techniques, a hot topic in modern medical diagnostics. This versatility underscores its value beyond traditional drug development.

In summary, 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-2-(4-methoxyphenyl)ethylurea represents a promising candidate for multidisciplinary research. Its unique chemical properties, combined with its alignment with contemporary scientific trends, make it a compound worth watching in the evolving landscape of life sciences and pharmaceutical innovation.